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Introduction

FD-1080 is a heptamethine cyanine dye that functions as a near-infrared (NIR-II) fluorophore,
with excitation and emission maxima in the second near-infrared window (1000-1700 nm).[1][2]
[3][4][5] This property makes it an invaluable tool for deep-tissue in vivo imaging, offering high
resolution and low background interference due to reduced light scattering and tissue
autofluorescence at these wavelengths.[6][7] This technical guide provides a comprehensive
overview of the commercial sources, availability, and key technical data for FD-1080, along with
detailed experimental protocols for its application in biomedical research.

Commercial Availability

FD-1080 is available from several commercial suppliers. The following table summarizes the
offerings from prominent vendors.
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. Catalog o ] .
Supplier Unit Size(s) Purity Price (USD)
Number
1 mg, 5 mg, 10
MedchemExpres Contact for
HY-133852 mg, 25 mg, 50 96.10% o
S pricing
mg, 100 mg
] Contact for
InvivoChem V20948 1 mg, 5 mg >98% o
pricing
_ . >90% (HPLC, $2400 (for 50
CD Biopatrticles CDRXL24-124-L 25 mg, 50 mg
NMR) mg)

$609 (for 1 mg),

Ruixibiotech R-R-0015 1 mg, 5 mg >90%
$1798 (for 5 mg)

Technical Specifications

A summary of the key technical specifications for FD-1080 is provided in the table below.
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Property Value Source
Molecular Formula C40H38CIN2NaO6S2 [11[3114]
Molecular Weight 765.31 g/mol [1][3][4]
CAS Number 1151666-58-8 [11[3114]

Excitation Maximum (EXx)

~1064 nm

[1]

Emission Maximum (Em)

~1080 nm

[1]

Quantum Yield

0.31% (in ethanol), up to
5.94% with FBS

[1](8]

Appearance

Brown to black solid

[1]

Storage Conditions

Powder: -20°C for 3 years, 4°C
for 2 years. In solvent: -80°C
for 6 months, -20°C for 1
month. Store protected from

light and moisture.

[2]14]

Solubility

Soluble in DMSO.

[2]

Mechanism of Action

FD-1080 is primarily utilized as a fluorescent probe for in vivo and in vitro imaging.[1][2][3][4] It

does not have a known specific biological target or mechanism of action in terms of modulating

signaling pathways. Its utility lies in its photophysical properties, which allow for high-resolution

visualization of biological structures and processes in the NIR-1l window.[6][7] The

heptamethine core structure is designed to shift its absorption and emission into the NIR-II

region, while the sulfonic acid groups enhance its water solubility and stability.[8]

Experimental Protocols
In Vivo Imaging Protocol (Mouse Model)

This protocol is adapted from supplier recommendations and published literature for deep-

tissue imaging.[2][7]
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. Preparation of FD-1080 Working Solution:

Prepare a 10 mM stock solution of FD-1080 in DMSO. It is recommended to aliquot and
store this stock solution at -80°C, protected from light.[2]

For the working solution, dilute the stock solution with pre-warmed sterile PBS to a final
concentration of 80 uM.[2][5]

Sterilize the working solution by passing it through a 0.2 um filter. Prepare this solution fresh
before each use.[2][5]

. Animal Administration:

Administer 200 pL of the 80 uM FD-1080 working solution to the mouse via intravenous
injection.[2][5]

. In Vivo Imaging:

After 10-20 minutes post-injection, perform in vivo imaging using an appropriate NIR-II
imaging system equipped with a 1064 nm laser for excitation and a suitable long-pass filter

for emission collection.[2][5][7]
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In Vivo Imaging Workflow for FD-1080

In Vitro Cell Staining Protocol

This protocol is suitable for staining both suspension and adherent cells for analysis by
fluorescence microscopy or flow cytometry.[2][5]

1. Preparation of FD-1080 Working Solution:

e Prepare a 10 mM stock solution in DMSO and store at -80°C.
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Dilute the stock solution in pre-warmed PBS to a final working concentration of 2-10 pM. The
optimal concentration should be determined empirically.

Sterile filter the working solution.
. Cell Preparation:
Suspension Cells: Centrifuge to collect cells and wash twice with PBS.

Adherent Cells: Remove culture medium, detach cells using trypsin, centrifuge to collect, and
wash twice with PBS.

. Staining:
Resuspend the cell pellet in 1 mL of the FD-1080 working solution.
Incubate at room temperature for 10-30 minutes, protected from light.
. Washing:
Centrifuge the stained cells at 400 g for 4 minutes at 4°C and discard the supernatant.
Wash the cells twice with PBS.
. Analysis:
Resuspend the final cell pellet in 1 mL of serum-free medium or PBS.

Analyze the cells using a fluorescence microscope or a flow cytometer with appropriate NIR
excitation and emission filters.
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In Vitro Cell Staining Workflow

Preparation of FD-1080 Labeled Liposomes

This protocol describes the preparation of liposomes incorporating FD-1080.[1][5]

1. Lipid Film Formation:

e Dissolve FD-1080 (0.1 mg), phosphatidylcholine (20 mg), and cholesterol (5 mg) in a

chloroform/methanol (5:1 v/v) solution.
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Evaporate the solvent using a rotary evaporator at 37°C to form a thin lipid film on the flask
wall.

Further dry the film under a stream of nitrogen for 5 minutes to remove residual solvent.

N

. Hydration and Liposome Formation:

Add 5 mL of PBS (0.5 M, pH 6.5) to the flask containing the lipid film.

Disperse the film by vortexing or sonication to form a uniform liposome suspension.

Dissolve FD-1080, Phosphatidylcholine,
and Cholesterol in Chloroform/Methanol

(Rotary Evaporator, 37°C)

(Dry film under NitrogerD

(Hydrate film with PBS (pH 6.5))

Disperse to form liposomes
(Vortex/Sonication)

(Evaporate solvent to form a thin lipid film)

Click to download full resolution via product page

FD-1080 Liposome Preparation Workflow

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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